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Basic Chemical Properties of 2-Methyl-4-
Octanone

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Methyl-4-octanone

CAS No.: 7492-38-8

Cat. No.: S1896240

The table below summarizes the key physical properties and identifiers for 2-Methyl-4-octanone found in
the search results. These specifications are crucial for initial identification and as reference points in

analytical procedures [1] [2] [3].

Property Value / Identifier

CAS Registry Number 7492-38-8 [1] [2] [4]

Molecular Formula CoH180 [1] [2] [4]

Molecular Weight 142.24 g/mol [1] [2] [4]

Boiling Point 180°C [1] [3] [5]

Refractive Index (nyop) 1.415 [1] [3]

Purity 99% [1] [3] (one source indicates =98% [6])
IUPAC Name 2-methyloctan-4-one [1] [2] [4]

SMILES CCCCC(=0)CC(C)C [1] [2] [4]
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General Workflow for Purity Assessment

The following diagram outlines a logical workflow for assessing chemical purity using classical and
instrumental methods. This general approach can be applied to 2-Methyl-4-octanone, though specific

parameters may need optimization.
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Frequently Asked Questions & Troubleshooting

Q1: What are the primary applications of 2-Methyl-4-octanone in research? This compound is primarily

used as a building block in proteomics research and as an intermediate in the synthesis of pharmaceuticals

[1][2] [3].
Q2: How should 2-Methyl-4-octanone be stored to maintain its purity?

e Condition: Store in a cool, dry place in a well-sealed container [1] [2] [3].
¢ Incompatibility: Keep away from oxidizing agents [1] [2] [3]. One source recommends storage at

ambient temperatures [2] [3].

Q3: I don't have access to GC-MS. What is a simple initial check for gross contamination? You can

perform a basic physical property verification.

¢ Procedure: Accurately measure the boiling point and refractive index of your purified sample.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s1896240?utm_src=pdf-body
https://www.smolecule.com/products/s1896240?utm_src=pdf-body-img
https://www.smolecule.com/products/s1896240?utm_src=pdf-body
https://www.fishersci.co.uk/shop/products/2-methyl-4-octanone-99-thermo-scientific/p-7024755
https://www.fishersci.com/shop/products/2-methyl-4-octanone-99-thermo-scientific/AAA1995206
https://www.fishersci.ca/shop/products/2-methyl-4-octanone-99-thermo-scientific/p-7024755
https://www.smolecule.com/products/s1896240?utm_src=pdf-body
https://www.fishersci.co.uk/shop/products/2-methyl-4-octanone-99-thermo-scientific/p-7024755
https://www.fishersci.com/shop/products/2-methyl-4-octanone-99-thermo-scientific/AAA1995206
https://www.fishersci.ca/shop/products/2-methyl-4-octanone-99-thermo-scientific/p-7024755
https://www.fishersci.co.uk/shop/products/2-methyl-4-octanone-99-thermo-scientific/p-7024755
https://www.fishersci.com/shop/products/2-methyl-4-octanone-99-thermo-scientific/AAA1995206
https://www.fishersci.ca/shop/products/2-methyl-4-octanone-99-thermo-scientific/p-7024755
https://www.fishersci.com/shop/products/2-methyl-4-octanone-99-thermo-scientific/AAA1995206
https://www.fishersci.ca/shop/products/2-methyl-4-octanone-99-thermo-scientific/p-7024755
https://www.smolecule.com/products/s1896240?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e Expected Values: The boiling point should be close to 180°C, and the refractive index (n20/D)
should be approximately 1.415 [1] [3].
¢ Interpretation: Significant deviations from these values suggest the presence of impurities. However,

this method is not sufficient to confirm high purity on its own.
Q4: Where can I find reference spectra for this compound?

¢ IR Spectrum: A gas-phase infrared spectrum is available for reference from the NIST Chemistry
WebBook [4].

* NMR Guidance: While a specific spectrum for 2-Methyl-4-octanone was not found, Sigma-Aldrich
provides general tables for identifying common impurities in NMR spectra, which can be a useful
analytical tool [7].

A Note on Experimental Protocols

The search results confirm that Gas Chromatography (GC) is a suitable and required method for
determining the purity of similar ketones, with an assay requirement of >99.5% for analytical standards [8].

However, the exact experimental parameters for 2-Methyl-4-octanone were not available.

To develop a detailed protocol, you may need to:

e Consult Analytical Chemistry Journals for methods applied to similar aliphatic ketones.

e Adapt Standard GC Protocols for neutral organic compounds, optimizing parameters like column
type, temperature gradient, and carrier gas flow rate.

e Use Available Reference Data from NIST and other chemical databases to build spectral libraries for
your analysis [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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